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Storage & Handling Guidelines

For optimal stability, it is crucial to follow the handling and storage guidelines provided by manufacturers.

The table below summarizes the key recommendations.

Aspect Recommendation

Storage
Temperature

Desiccate at -20°C [1].

Solubility 125 mg/mL (311.41 mM) in DMSO [1] [2]. Ultrasonic treatment may be needed to

dissolve [1].

General
Handling

Prepare stock solutions in advance if needed; seal tightly and store below -20°C.

Warm vial to room temperature before opening to prevent condensation [1].

Recommended Protocol for Stock Solution Preparation

Here is a detailed methodology for preparing a 10 mM stock solution of Acalisib, based on the solubility

data provided.
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Calculation: To prepare 1 mL of a 10 mM solution, you will need Acalisib powder with a molecular

weight of 401.4 g/mol [1]. The mass required is calculated as follows:

(10 mmol/L) * (0.001 L) * (401.4 g/mol) = 4.014 mg

Weighing: Accurately weigh out 4.014 mg of Acalisib using an analytical balance.

Dissolution: Transfer the weighed powder to a 1 mL volumetric vial. Add anhydrous DMSO to bring

the total volume to 1 mL.

Mixing: If the compound does not dissolve immediately, warm the vial in a 37°C water bath and

sonicate it for a short period to aid dissolution [1].

Aliquoting: To minimize freeze-thaw cycles and reduce the risk of contamination, aliquot the stock

solution into smaller, single-use vials.

Storage: Seal the aliquots tightly and store them at -20°C, protected from light [1] [2].

Stability-Indicating Assay Methodology

To establish a definitive shelf-life for your specific stock solutions, you can implement a stability-indicating

assay method (SIAM). While not described for Acalisib specifically, the following approach, adapted from a

study on a similar drug (Alpelisib), provides a robust framework [3].
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Experimental Workflow for Stability Testing:

Forced Degradation Studies: Expose your Acalisib stock solution to various stress conditions to

intentionally induce degradation. Standard conditions recommended by the International Council for

Harmonisation (ICH) include [3]:

Acidic and Basic Hydrolysis: Treat with small volumes of HCl or NaOH.

Oxidative Stress: Treat with hydrogen peroxide (e.g., 3%).
Photolytic Stress: Expose to UV or visible light.

Analysis with LC-MS/MS: Analyze the stressed samples alongside a fresh, unstressed control using

Liquid Chromatography coupled with tandem Mass Spectrometry (LC-MS/MS). This is a highly

effective method for separating the parent drug from its degradation products [3] [4].

Chromatographic Separation: Use a reversed-phase C18 column (e.g., 50 mm x 2.1 mm, 5

µm) with a gradient elution of 0.1% formic acid in water and 0.1% formic acid in acetonitrile [4].
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Mass Spectrometric Detection: Operate the mass spectrometer in positive electrospray

ionization (ESI+) and Multiple Reaction Monitoring (MRM) mode. For Acalisib, you would need
to optimize the MRM transition (precursor ion > product ion) [4].

Data Interpretation: A stable stock solution will show a single, predominant peak for Acalisib in the

chromatogram. The appearance of new peaks after stress testing indicates the formation of degradation

products. The stability of your stock solution under storage conditions is confirmed by the absence of

these new peaks over time.

Frequently Asked Questions

Q1: How long can I store my Acalisib stock solution at -20°C? While one supplier suggests stock

solutions can be stored below -20°C for "several months," this is not a guaranteed shelf-life [1]. The stability

can be influenced by factors like the specific DMSO used, the presence of water, and the number of freeze-

thaw cycles. It is highly recommended to determine the stability in your own lab using the SIAM approach

outlined above.

Q2: What should I do if my stock solution shows precipitation or gives an unexpected experimental

result? First, visually inspect the solution for crystals or particles. If precipitation is suspected, try warming

the vial gently to 37°C and sonicating it to re-dissolve the compound [1]. If the problem persists or your

results are inconsistent, the solution may have degraded. The most reliable course of action is to prepare a

fresh stock solution and use the LC-MS/MS method to check the purity of the old versus the new solution [3]

[4].

Q3: Can I use a different solvent besides DMSO? The provided data specifies high solubility in DMSO

(125 mg/mL) [1] [2]. Using an alternative solvent is not recommended without first conducting solubility

and stability tests to ensure the compound remains soluble and stable.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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